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Compound Focus: Azaconazole

CAS No.: 60207-31-0

Cat. No.: S519984

Azaconazole Ecotoxicology Profile

The table below summarizes the available data on the environmental fate and toxicity of azaconazole. Please

note that data for several endpoints, especially for birds, are currently lacking.

Category Parameter Value Notes & Sources
General Chemical Class Conazole (azole) fungicide [1]
Properties
Water Solubility 300 mg/L Moderate solubility [1]
(at 20°C)
Octanol-Water 2.36 Indicates low
Partition bioaccumulation
Coefficient (Log potential [1]
Kow)
Bio- 19 L/kg Low bioaccumulation
concentration potential [1]

Factor (BCF)
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Category

Environmental
Fate

Toxicity to Fish

Toxicity to
Aquatic
Invertebrates

Toxicity to Birds

Parameter

Persistence in
Soil (DTso)

Agueous
Photolysis

Agueous
Hydrolysis
Toxicity Level
Mechanism of

Action

Toxicity Level

Toxicity Level

Available Data

Value

> 1 year

Stable

Stable

Moderately toxic

Aromatase (CYP19) inhibition —
reduced estrogen —
masculinization/defeminization

Moderately toxic

Moderately toxic

Limited

Notes & Sources

Stable and persistent in
silty-clay soils [2]

Not readily degraded by
light [1]

Not readily degraded by
water [1]

General classification
from PPDB [1]

Based on lab studies of
azole compounds as a
class [3]. Specific data
for azaconazole is
limited.

General classification
from PPDB [1]

General classification
from PPDB [1]

No specific LDso or
chronic toxicity values
for azaconazole were
found in public risk
assessments.

Azole Fungicide Toxicity Mechanisms in Fish

While specific mechanistic studies for azaconazole are limited, research on other azole fungicides (like

clotrimazole and ketoconazole) provides a strong basis for understanding its potential effects. The primary

mechanism is the inhibition of the enzyme aromatase, which is crucial for endocrine function.
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The following diagram illustrates the key molecular and physiological pathway by which azole fungicides

are understood to cause toxicity in fish:

Azole Exposure
(e.g., via water)

Inhibition of Cytochrome

P450 Enzymes

Other CYP Enzymes
Aromatase (CYP19) (e.s., CYP1A, CYP3A)
Disruption of Steroidogenesis Induction of Oxidative Stress

Altered Antioxidant

Reduced Estrogen Synthesis B Adir

Physiological Effects:
Masculinization / Defeminization

Click to download full resolution via product page

Key Experimental Models & Endpoints

For assessing the ecotoxicity of chemicals like azaconazole, standardized and advanced models are used.
The following table outlines common methodologies, with specific examples from a zebrafish study on

amicarbazone, another triazolinone herbicide, provided for context [4].

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s519984?utm_src=pdf-body-img
https://www.smolecule.com/products/s519984?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11598559/
https://www.smolecule.com/products/s519984?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

Model System

Key Endpoints Measured

Example Methodology

Fish (e.g.,
Zebrafish)

Aquatic
Invertebrates
(e.g., Daphnia
magna)

Developmental Toxicity:
Survival rate, hatching rate,
malformations (e.qg., pericardial
edema), heart rate.

Neurotoxicity & Behavior:
Locomotor activity, average
velocity.

Molecular Analysis: Gene
expression (e.g., for
neurodevelopment, oxidative
stress).

Acute Immobility (ECso), Chronic

effects on reproduction and
survival.

Expose embryos from 4 hours post-
fertilization (hpf) to 120 hpf in a 96-well plate,
one embryo per well, with daily solution
renewal. Mortality is determined by the
absence of a heartbeat [4].

At 120 hpf, individual larvae are placed in 48-
well plates. After acclimation, locomotor
activity is tracked and quantified using
systems like DanioVision and EthoVision XT
software during light-dark transition tests [4].

After experiments, pools of larvae are
collected. Total RNA is extracted and Reverse
Transcription quantitative Polymerase Chain
Reaction (RT-gPCR) is performed to analyze
changes in gene expression [4].

Standard OECD guidelines (e.g., Test 202).

Research Gaps and Future Directions

¢ Lack of Azaconazole-Specific Data: Much of the mechanistic and chronic toxicity data is inferred
from studies on other azole compounds. Specific tests for azaconazole are needed to confirm these
effects and determine precise toxicity thresholds [3] [5].

e Mixture Toxicity: In the environment, azaconazole will co-occur with other pesticides and pollutants.
Studies on mixture toxicity are crucial for a realistic risk assessment, as azoles can interact and alter
the toxicity of other chemicals [6].

¢ Avian Toxicology: As indicated in the first table, specific quantitative toxicity data for birds is a
significant data gap that requires further investigation [1].

Advice for Researchers
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To advance the understanding of azaconazole's ecotoxicology, you could:

¢ Prioritize Testing on Data-Deficient Endpoints: Focus on avian toxicity and long-term,
multigenerational studies in fish.

¢ Investigate Metabolic Pathways: Explore the specific interactions between azaconazole and
cytochrome P450 enzymes in non-target species.

e Conduct Environmental Monitoring and Risk Assessment: Measure environmental
concentrations in various matrices (water, sediment) to calculate realistic risk quotients (RQs) and
assess potential threats to ecosystems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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